Cas no 705-24-8 (4,6-Dichloro-2-(trifluoromethyl)pyrimidine)

• Product Name: 4,6-Dichloro-2-(trifluoromethyl)pyrimidine
• CAS No: 705-24-8
• MF: C₅HCl₂F₃N₂
• MW: 216.9760
• MDL: MFCD08436597
• CID: 562420
• PubChem ID: 15713197
• Update Time: 2025-11-03

4,6-Dichloro-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-trifluoromethylpyrimidine
• PyriMidine,4,6-dichloro-2-(trifluoroMethyl)-
• 4,6-Dichloro-2-(trifluoromethyl)pyrimidine
• 4,6-Dichloro-2-trifluoromethyl-pyrimidine
• Pyrimidine, 4,6-dichloro-2-(trifluoromethyl)-
• PubChem19441
• KSC496E6H
• QFWVAJQVYBRTCL-UHFFFAOYSA-N
• STL553859
• SBB095343
• BBL100289
• CM14053
• TRA0055665
• RP27011
• HP21527

• MDL： MFCD08436597
• Inchi： 1S/C5HCl2F3N2/c6-2-1-3(7)12-4(11-2)5(8,9)10/h1H
• InChI Key： QFWVAJQVYBRTCL-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(N=C(C(F)(F)F)N=1)Cl

Computed Properties

• Exact Mass: 215.94700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.585 g/mL at 25 °C
• Boiling Point: 157℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.468
• PSA: 25.78000
• LogP: 2.80220

4,6-Dichloro-2-(trifluoromethyl)pyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 6.1(8) / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8 (6.1)
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C

Additional information on 4,6-Dichloro-2-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4,6-Dichloro-2-(trifluoromethyl)pyrimidine (CAS No. 705-24-8)

4,6-Dichloro-2-(trifluoromethyl)pyrimidine (CAS No. 705-24-8) is a highly versatile heterocyclic compound widely used in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a pyrimidine ring substituted with chlorine and trifluoromethyl groups, makes it a valuable intermediate for synthesizing advanced functional materials. The compound's reactivity and selective substitution properties have garnered significant attention in recent years, particularly in the development of targeted drug delivery systems and crop protection agents.

In the pharmaceutical industry, 4,6-Dichloro-2-(trifluoromethyl)pyrimidine serves as a key building block for small molecule inhibitors and kinase-targeted therapies. Researchers are exploring its potential in addressing drug-resistant infections and chronic inflammatory conditions, topics that dominate current biomedical discussions. The trifluoromethyl group's lipophilicity enhancement and metabolic stability contribute to improved pharmacokinetic profiles of derived compounds, making it particularly relevant for next-generation therapeutics.

The compound's applications extend to organic electronics, where its electron-withdrawing characteristics facilitate the development of n-type semiconductors. This aligns with growing interest in flexible electronics and sustainable energy solutions, frequently searched topics in materials science communities. Recent studies highlight its utility in creating high-performance organic photovoltaic materials, addressing the global push for renewable energy technologies.

From a synthetic chemistry perspective, 705-24-8 demonstrates remarkable regioselectivity in nucleophilic aromatic substitution reactions. This property enables precise molecular editing – a trending concept in precision chemistry circles. The compound's chlorine substituents allow sequential functionalization, making it ideal for constructing diverse chemical libraries through combinatorial chemistry approaches.

Environmental considerations surrounding fluorinated compounds have prompted extensive research into the biodegradation pathways of 4,6-Dichloro-2-(trifluoromethyl)pyrimidine derivatives. This addresses growing public concern about persistent organic pollutants while maintaining the compound's utility through green chemistry principles. Advanced computational modeling techniques now predict its environmental fate, combining cheminformatics with ecological risk assessment methodologies.

Analytical characterization of 705-24-8 employs cutting-edge techniques like NMR crystallography and high-resolution mass spectrometry, reflecting the pharmaceutical industry's emphasis on quality by design. The compound's spectral fingerprints are well-documented, supporting its identification in complex matrices – crucial for patent protection strategies and regulatory compliance in competitive markets.

Emerging applications in supramolecular chemistry exploit the compound's ability to form halogen bonds, particularly relevant for designing functional crystalline materials. This intersects with nanotechnology trends focusing on molecular self-assembly and programmable matter. Researchers are investigating its role in creating stimuli-responsive systems for smart material applications.

The global market for 4,6-Dichloro-2-(trifluoromethyl)pyrimidine reflects increasing demand from contract research organizations and specialty chemical manufacturers. Supply chain analytics indicate growing preference for custom synthesis services offering this compound with strict purity specifications, driven by quality requirements in preclinical development pipelines.

Recent patent landscapes reveal innovative uses of 705-24-8 in bioorthogonal chemistry and click chemistry applications, particularly for bioconjugation strategies in antibody-drug conjugates. These developments respond to the oncology field's need for precision medicine tools, demonstrating the compound's evolving role in cutting-edge biomedical research.

Safety assessments of 4,6-Dichloro-2-(trifluoromethyl)pyrimidine follow modern process safety management protocols, incorporating in silico toxicity prediction models. This proactive approach aligns with industry best practices for responsible chemical innovation, balancing molecular functionality with sustainable development goals in chemical manufacturing.